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Compound of Interest

Compound Name: Tetramethylene sulfoxide

Cat. No.: B074360 Get Quote

Essential Safety and Handling Guide for
Tetramethylene Sulfoxide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Tetramethylene sulfoxide in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

management of this chemical.

Physicochemical and Safety Data
For quick reference, the following table summarizes key quantitative data for Tetramethylene
sulfoxide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b074360?utm_src=pdf-interest
https://www.benchchem.com/product/b074360?utm_src=pdf-body
https://www.benchchem.com/product/b074360?utm_src=pdf-body
https://www.benchchem.com/product/b074360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₄H₈OS [1]

Molecular Weight 104.17 g/mol [1]

Boiling Point
235-237 °C / 455-458.6 °F @

760 mmHg
[2]

Flash Point > 112 °C / > 233.6 °F [2]

Specific Gravity 1.150 [2]

Vapor Density 3.39 [2]

Storage Class 10 - Combustible liquids

Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure, the following personal protective equipment

is mandatory when handling Tetramethylene sulfoxide.[3]
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Equipment Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side shields.

[2][4] A face shield should be

worn in situations with a high

risk of splashing.[3]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][3]

Hand Protection
Chemical-resistant gloves

(e.g., butyl rubber).[5]

Prevents skin contact, which

can cause skin irritation.[1]

Body Protection
Long-sleeved clothing and a

chemical-resistant apron.[6]

Protects against accidental

skin contact and contamination

of personal clothing.[4]

Respiratory Protection

Generally not required with

adequate ventilation.[6] In

cases of insufficient ventilation,

high vapor concentrations, or

respiratory irritation, a vapor

respirator is necessary.

Protects against inhalation of

vapors or mists, which may

cause respiratory tract

irritation.[4][6]

Operational Plan for Handling Tetramethylene
Sulfoxide
Adherence to the following step-by-step procedures is critical for the safe handling of

Tetramethylene sulfoxide.

1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[6][7]

Verify that an eyewash station and safety shower are readily accessible.

Remove all sources of ignition from the handling area.[6][7]

Keep incompatible materials, such as strong oxidizing agents, separate.[2][6]
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2. Handling Procedure:

Wear the complete set of recommended PPE before handling the chemical.[4][6]

Avoid direct contact with skin, eyes, and clothing.[2][6]

Do not breathe in vapors or mists.[2][6]

When not in use, ensure the container is tightly closed and stored in a cool, dry, and well-

ventilated area.[2][6]

After handling, wash hands and any exposed skin thoroughly.[2] Contaminated clothing

should be removed and laundered before reuse.[2][4]

3. Emergency Procedures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6]

Disposal Plan for Tetramethylene Sulfoxide
Proper disposal of Tetramethylene sulfoxide and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste, including unused product and contaminated materials (e.g., absorbent

pads, gloves), in a designated and clearly labeled chemical waste container.[6]
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Ensure the waste container is suitable for chemical waste and is kept closed.

2. Spill Management:

In the event of a spill, ensure the area is well-ventilated and restrict access.

Wear appropriate PPE.[4]

Absorb the spill with an inert material such as sand, vermiculite, or earth.[2][6]

Collect the absorbed material and place it into a suitable container for chemical waste

disposal.[2][6]

Clean the spill area thoroughly.[6]

3. Final Disposal:

Dispose of all waste in accordance with federal, state, and local regulations.[6]

Do not dispose of the chemical down the drain or in the regular trash.[7]

Empty containers should be managed as hazardous waste unless properly decontaminated.

[6]

Below is a diagram illustrating the workflow for the safe handling and disposal of

Tetramethylene sulfoxide.
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Caption: Workflow for Safe Handling and Disposal of Tetramethylene Sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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